Cas no 2022665-10-5 (N-(pyrazin-2-yl)methylprop-2-enamide)

• Product Name: N-(pyrazin-2-yl)methylprop-2-enamide
• CAS No: 2022665-10-5
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5685767
• PubChem ID: 127125006
• Update Time: 2025-06-13

N-(pyrazin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(pyrazin-2-yl)methyl]prop-2-enamide
• 2022665-10-5
• EN300-2511728
• N-(Pyrazin-2-ylmethyl)prop-2-enamide
• N-(pyrazin-2-yl)methylprop-2-enamide

• Inchi： 1S/C8H9N3O/c1-2-8(12)11-6-7-5-9-3-4-10-7/h2-5H,1,6H2,(H,11,12)
• InChI Key： QOJIHEGNUYPUAB-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCC1C=NC=CN=1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.9Ų

Additional information on N-(pyrazin-2-yl)methylprop-2-enamide

Introduction to N-(pyrazin-2-yl)methylprop-2-enamide (CAS No. 2022665-10-5)

N-(pyrazin-2-yl)methylprop-2-enamide), identified by its Chemical Abstracts Service (CAS) number 2022665-10-5, is a significant compound in the realm of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The presence of a pyrazin-2-yl moiety in its structure suggests a rich chemical diversity, which can be leveraged for the development of novel bioactive molecules.

The pyrazin-2-yl group is a heterocyclic aromatic ring system that is known for its stability and ability to interact with biological targets. This feature makes N-(pyrazin-2-yl)methylprop-2-enamide a promising candidate for further investigation in drug discovery. The compound's amide functionality further enhances its potential as a pharmacophore, allowing for diverse interactions with biological receptors and enzymes.

In recent years, there has been a growing interest in the development of molecules that incorporate pyrazine derivatives due to their reported biological activities. Studies have shown that pyrazine-based compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. N-(pyrazin-2-yl)methylprop-2-enamide is no exception and has been the subject of several research endeavors aimed at elucidating its mechanism of action and potential therapeutic applications.

One of the most compelling aspects of N-(pyrazin-2-yl)methylprop-2-enamide is its structural flexibility, which allows for modifications that can fine-tune its biological activity. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its potency and selectivity. These efforts have led to the discovery of several derivatives with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of N-(pyrazin-2-yl)methylprop-2-enamide) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazin-2-ylmethyl bromide intermediate, which is then coupled with malononitrile or another suitable substrate via nucleophilic addition. Subsequent functional group transformations yield the final product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these synthetic steps.

The biological evaluation of N-(pyrazin-2-yl)methylprop-2-enamide) has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, the compound has exhibited anti-inflammatory effects by modulating cytokine production and reducing oxidative stress.

The potential therapeutic applications of N-(pyrazin-2-yl)methylprop-2-enamide) are vast and span multiple disease areas. In oncology, it has been investigated as a candidate for treating various types of cancer due to its ability to disrupt tumor cell proliferation and induce apoptosis. In inflammatory diseases, such as rheumatoid arthritis, it has shown promise in reducing inflammation and pain symptoms. Furthermore, preliminary studies suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic properties of N-(pyrazin-2-yl)methylprop-2-enamide) are also an area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Advanced computational methods, such as molecular docking and simulation techniques, have been employed to predict the ADME properties of this compound. These studies have provided valuable insights into how structural modifications can improve its bioavailability and target specificity.

In conclusion, N-(pyrazin-2-yl)methylprop-2-enamide (CAS No. 2022665-10-5)) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable asset in the development of novel therapeutic agents. Continued research into this compound is expected to yield further insights into its mechanisms of action and potential applications across various disease areas.